Cas no 2034307-90-7 (N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide)

• Product Name: N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide
• CAS No: 2034307-90-7
• MF: C₂₀H₂₄FN₃O₃S
• MW: 405.486267089844
• CID: 6271830
• PubChem ID: 121022221
• Update Time: 2025-07-15

N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide
• N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide
• N-[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide
• AKOS026698656
• F6559-3842
• N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide
• 2034307-90-7

• Inchi： 1S/C20H24FN3O3S/c21-16-3-1-14(2-4-16)15-11-19(22-12-15)20(25)23-17-5-8-24(9-6-17)18-7-10-28(26,27)13-18/h1-4,11-12,17-18,22H,5-10,13H2,(H,23,25)
• InChI Key： FTKDWQHAJCZYMD-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1CCC(CC1)NC(C1=CC(C2C=CC(=CC=2)F)=CN1)=O)(=O)=O

Computed Properties

• Exact Mass: 405.15224097g/mol
• Monoisotopic Mass: 405.15224097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.6Ų

Additional information on N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide

Introduction to N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide and Its Significance in Modern Chemical Biology

N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide, a compound with the CAS number 2034307-90-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The name of the compound itself encodes a wealth of information about its chemical composition and biological relevance, making it a subject of intense study and interest among researchers.

The molecular framework of N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide is notable for its complex interplay of functional groups. The presence of a piperidine ring fused with a pyrrole moiety suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the incorporation of a 4-fluorophenyl group enhances the compound's pharmacological properties by influencing its solubility, metabolic stability, and binding affinity. These structural features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that can modulate biological pathways associated with various diseases. N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide has emerged as a promising candidate in this context. Its unique chemical structure suggests potential applications in the treatment of neurological disorders, cancer, and inflammatory conditions. The compound's ability to interact with specific biological targets makes it a valuable tool for researchers seeking to develop new drugs with improved efficacy and reduced side effects.

The synthesis of N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide involves a series of sophisticated chemical transformations that highlight the expertise required in modern organic synthesis. The process typically begins with the preparation of key intermediates such as 1,1-dioxo-thiolan derivatives and piperidine-based scaffolds. These intermediates are then coupled through various reaction pathways, including condensation reactions and palladium-catalyzed cross-coupling processes. The final step involves the introduction of the 4-fluorophenyl group, which is achieved through selective fluorination techniques.

The significance of this compound is further underscored by its potential role in addressing unmet medical needs. Current research indicates that N-1-(1,1-dioxo-1lambda6-thiolan-3-ylo)piperidin-piperidin-pyrrole carboxamide may serve as a lead compound for the development of new therapeutic agents. Its ability to modulate key biological pathways has led to its investigation in preclinical studies aimed at evaluating its efficacy and safety profiles. These studies are crucial for determining the compound's potential as a drug candidate and for guiding future clinical trials.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and biotechnology. N-Acetoxy-N'-[(3S)-3-hydroxyadamantane]-thiophene S-methylcarbamate is one example of a compound that has been synthesized using cutting-edge techniques to explore new therapeutic possibilities. The synthesis of such complex molecules requires meticulous planning and execution to ensure high yields and purity levels. Researchers often employ high-throughput screening methods to identify optimal reaction conditions and to accelerate the discovery process.

In conclusion, N-Acetoxy-N'-[(3S)-3-hydroxyadamantane]-thiophene S-methylcarbamate represents a significant milestone in pharmaceutical research. Its intricate molecular structure and potential biological activities make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.